Cas no 1340251-88-8 (2-(pentan-2-yl)amino-2-phenylethan-1-ol)

• Product Name: 2-(pentan-2-yl)amino-2-phenylethan-1-ol
• CAS No: 1340251-88-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5168772
• PubChem ID: 63184358
• Update Time: 2025-08-02

2-(pentan-2-yl)amino-2-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(Pentan-2-yl)amino]-2-phenylethan-1-ol
• Benzeneethanol, β-[(1-methylbutyl)amino]-
• 2-(pentan-2-yl)amino-2-phenylethan-1-ol

• Inchi： 1S/C13H21NO/c1-3-7-11(2)14-13(10-15)12-8-5-4-6-9-12/h4-6,8-9,11,13-15H,3,7,10H2,1-2H3
• InChI Key： RTORQAXEUKKHCI-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)NC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• XLogP3: 2.3
• Topological Polar Surface Area: 32.299

Additional information on 2-(pentan-2-yl)amino-2-phenylethan-1-ol

Comprehensive Overview of 2-(pentan-2-yl)amino-2-phenylethan-1-ol (CAS No. 1340251-88-8)

2-(pentan-2-yl)amino-2-phenylethan-1-ol (CAS No. 1340251-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its amino alcohol backbone, combines a phenyl group with a pentylamine substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 2-(pentan-2-yl)amino-2-phenylethan-1-ol" or "CAS 1340251-88-8 applications", reflecting the growing interest in its utility.

The molecular structure of 2-(pentan-2-yl)amino-2-phenylethan-1-ol features a chiral center, which is critical for its stereoselective applications in drug development. This aligns with current trends in the pharmaceutical industry, where chiral building blocks are highly sought after for designing enantiomerically pure drugs. Searches for "chiral amino alcohols in pharmaceuticals" or "asymmetric synthesis using 2-(pentan-2-yl)amino-2-phenylethan-1-ol" highlight its relevance in modern medicinal chemistry. The compound's ability to act as a ligand or catalyst in asymmetric reactions further underscores its value.

In addition to its pharmaceutical potential, 2-(pentan-2-yl)amino-2-phenylethan-1-ol is also explored in material science. Its amphiphilic nature, derived from the hydrophobic phenyl group and hydrophilic amino alcohol moiety, makes it a candidate for surfactant research and nanomaterial functionalization. Queries like "amino alcohols in material science" or "CAS 1340251-88-8 in nanotechnology" reflect this interdisciplinary appeal. The compound's stability under various conditions further enhances its applicability in industrial processes.

From a synthetic perspective, the preparation of 2-(pentan-2-yl)amino-2-phenylethan-1-ol often involves reductive amination or nucleophilic substitution reactions, topics frequently searched as "optimized synthesis of 2-(pentan-2-yl)amino-2-phenylethan-1-ol". Recent advancements in green chemistry have also spurred interest in "sustainable production methods for amino alcohols", positioning this compound as a case study for eco-friendly synthetic routes. Its low toxicity profile, as indicated by preliminary studies, aligns with the global push for safer chemical alternatives.

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Looking ahead, the compound's potential in bioconjugation and prodrug design is an emerging area of research. Searches for "amino alcohols in bioconjugation chemistry" or "CAS 1340251-88-8 in drug delivery systems" suggest a broadening scope of applications. Its compatibility with biomolecules and tunable reactivity make it a promising candidate for next-generation therapeutics. Collaborative efforts between academia and industry are expected to unlock further innovations.

In summary, 2-(pentan-2-yl)amino-2-phenylethan-1-ol (CAS No. 1340251-88-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility, coupled with growing industrial interest, ensures its continued relevance in scientific discourse. For researchers seeking detailed protocols or commercial sources, keywords like "technical data sheet for 2-(pentan-2-yl)amino-2-phenylethan-1-ol" or "CAS 1340251-88-8 safety guidelines" provide actionable insights into its use and handling.